Cas no 2179255-37-7 (Arsenic Oxide (As2O5) Hydrate)

Arsenic Oxide (As₂O₅) Hydrate is a high-purity inorganic compound primarily utilized in analytical chemistry, glass manufacturing, and specialized metallurgical processes. Its key advantages include consistent stoichiometric composition, ensuring reliable performance in precise applications such as standard reference materials or reagent-grade synthesis. The hydrate form enhances solubility in aqueous systems, facilitating controlled reactions in laboratory and industrial settings. As₂O₅ Hydrate is characterized by its stability under standard conditions, minimizing handling risks when stored properly. It serves as a critical precursor in producing arsenic-based compounds, offering predictable reactivity for tailored formulations. Strict quality control measures ensure low impurity levels, meeting technical demands for research and production environments.

Arsenic Oxide (As2O5) Hydrate structure

Product Name:Arsenic Oxide (As2O5) Hydrate

CAS No:2179255-37-7

MF:AsH₅O

MW:95.960700750351

CID:4778624

Update Time:2025-11-02

Arsenic Oxide (As2O5) Hydrate Chemical and Physical Properties

Names and Identifiers

- Arsenic Oxide (As2O5) Hydrate
- Inchi： 1S/AsH3.H2O/h1H3;1H2
- InChI Key： IKXXMWMYTMXZAC-UHFFFAOYSA-N
- SMILES： [AsH3].O

Arsenic Oxide (As2O5) Hydrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A774140-1g	Arsenic Oxide (As2O5) Hydrate	2179255-37-7	1g	$ 64.00	2023-04-19
TRC	A774140-5g	Arsenic Oxide (As2O5) Hydrate	2179255-37-7	5g	$ 138.00	2023-04-19
TRC	A774140-10g	Arsenic Oxide (As2O5) Hydrate	2179255-37-7	10g	$ 190.00	2023-04-19

Arsenic Oxide (As2O5) Hydrate Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid organides Metalloid oxides

Additional information on Arsenic Oxide (As2O5) Hydrate

Arsenic Oxide (As2O5) Hydrate (CAS No. 2179255-37-7): Properties, Applications, and Industry Insights

Arsenic Oxide (As2O5) Hydrate, identified by its CAS No. 2179255-37-7, is a specialized inorganic compound with significant relevance in industrial and research applications. This article delves into its molecular structure, physicochemical properties, and emerging uses, while addressing common queries such as "Arsenic Oxide Hydrate solubility" and "As2O5 applications in nanotechnology." By integrating SEO-optimized keywords like "high-purity Arsenic Oxide" and "As2O5 safety protocols," we aim to enhance readability and searchability for professionals and enthusiasts alike.

The compound Arsenic Oxide (As2O5) Hydrate exhibits a unique crystalline structure, often debated in forums discussing "hydrated vs. anhydrous Arsenic Oxide." Its hygroscopic nature makes it a subject of interest for studies on moisture-sensitive materials, particularly in climates where humidity control is critical. Recent advancements highlight its role in "green chemistry initiatives," where researchers explore its potential as a catalyst in sustainable processes. FAQs like "how to store Arsenic Oxide Hydrate" are addressed by emphasizing inert-atmosphere storage solutions.

Industrially, As2O5 Hydrate is valued for its oxidative properties, with applications ranging from glass manufacturing to specialty ceramics. Searches for "Arsenic Oxide in semiconductor doping" reflect its growing importance in electronics. The compound’s thermal stability (up to 300°C) is frequently cited in patents related to high-temperature coatings. Notably, its compatibility with polymer matrices has spurred innovations in flame-retardant materials, a trending topic in "material science forums."

Environmental and safety considerations are paramount. Queries like "biodegradability of Arsenic Oxide derivatives" align with global interest in eco-friendly alternatives. Regulatory-compliant handling methods, such as "closed-system processing for As2O5," are emphasized to mitigate risks. Analytical techniques like X-ray diffraction (XRD) and ICP-MS are recommended for purity verification, addressing the demand for "lab-grade Arsenic Oxide certification."

In conclusion, Arsenic Oxide (As2O5) Hydrate (CAS 2179255-37-7) bridges traditional and cutting-edge applications. By contextualizing its use within trends like "circular economy in chemical synthesis" and "nanoparticle engineering," this article serves as a comprehensive resource. Future research may focus on its role in "energy storage systems," a hotspot in contemporary material science.